Cas no 57412-63-2 (Hexynol)

• Product Name: Hexynol
• CAS No: 57412-63-2
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 345457
• PubChem ID: 15256937
• Update Time: 2025-04-19

Hexynol Chemical and Physical Properties

Names and Identifiers

• Hexynol
• hex-1-yn-1-ol
• A839182
• MLRKYSNODSLPAB-UHFFFAOYSA-N
• 57412-63-2
• 1-hexyn-1-ol
• DTXSID00570551
• hexyn-1-ol

• Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h7H,2-4H2,1H3
• InChI Key： MLRKYSNODSLPAB-UHFFFAOYSA-N
• SMILES： OC#CCCCC

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ynols